Cas no 1806294-06-3 (2-Ethyl-4-hydroxy-3-methylpyridine)

• Product Name: 2-Ethyl-4-hydroxy-3-methylpyridine
• CAS No: 1806294-06-3
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 4905277
• Update Time: 2025-07-20

2-Ethyl-4-hydroxy-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-4-hydroxy-3-methylpyridine

• Inchi： 1S/C8H11NO/c1-3-7-6(2)8(10)4-5-9-7/h4-5H,3H2,1-2H3,(H,9,10)
• InChI Key： XMLXZONSQKFDJB-UHFFFAOYSA-N
• SMILES： O=C1C=CNC(=C1C)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 213
• XLogP3: 1.3
• Topological Polar Surface Area: 29.1

Additional information on 2-Ethyl-4-hydroxy-3-methylpyridine

Professional Introduction to 2-Ethyl-4-hydroxy-3-methylpyridine (CAS No. 1806294-06-3)

2-Ethyl-4-hydroxy-3-methylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1806294-06-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the pyridine family, which is well-documented for its broad spectrum of applications in medicinal chemistry, agrochemicals, and material science. The presence of both ethyl and hydroxymethyl substituents, along with a methyl group, endows this molecule with distinct electronic and steric characteristics that make it a valuable scaffold for further chemical modifications and functionalization.

The structural motif of 2-Ethyl-4-hydroxy-3-methylpyridine incorporates a nitrogen-containing aromatic ring, which is a common feature in many bioactive molecules. The nitrogen atom in pyridine can participate in hydrogen bonding, coordinate with metal ions, and engage in various interactions with biological targets, making it an ideal platform for drug design. The hydroxymethyl group at the 4-position introduces polarity and potential for further derivatization, while the ethyl group at the 2-position adds bulk and influences the compound's solubility and metabolic stability. These structural features have been exploited in recent research to develop novel compounds with enhanced pharmacological properties.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyridine derivatives, particularly those that exhibit inhibitory activity against enzymes or receptors involved in disease pathways. For instance, studies have shown that modifications of the pyridine core can lead to compounds with anti-inflammatory, anticancer, and antimicrobial properties. The specific arrangement of substituents in 2-Ethyl-4-hydroxy-3-methylpyridine makes it a promising candidate for further investigation in these areas. Researchers have utilized computational modeling and high-throughput screening techniques to identify derivatives of this compound that may interact with specific biological targets with high affinity.

One of the most compelling aspects of 2-Ethyl-4-hydroxy-3-methylpyridine is its versatility as a building block for more complex molecules. The hydroxymethyl group can be easily converted into other functional groups such as esters, ethers, or amides through standard organic reactions. Similarly, the ethyl group can be replaced or modified to alter the compound's physicochemical properties. This flexibility has allowed chemists to generate libraries of derivatives that can be screened for biological activity. In particular, recent studies have focused on synthesizing analogs of this compound that exhibit improved binding affinity and selectivity for therapeutic targets.

The synthesis of 2-Ethyl-4-hydroxy-3-methylpyridine itself is an interesting challenge due to the need to introduce multiple substituents in a controlled manner. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yields and purity. Advances in synthetic methodology, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, have made it possible to construct complex pyridine derivatives more efficiently. These techniques have been applied to the preparation of 2-Ethyl-4-hydroxy-3-methylpyridine, enabling researchers to access derivatives with tailored properties for drug discovery purposes.

The biological activity of 2-Ethyl-4-hydroxy-3-methylpyridine has been explored in several preclinical studies. Initial findings suggest that this compound may have potential applications in treating neurological disorders due to its ability to modulate neurotransmitter systems. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its antimicrobial properties. Some preliminary data indicate that derivatives of this compound exhibit inhibitory effects against certain bacterial strains, making them candidates for further development as antimicrobial agents.

From a chemical biology perspective, 2-Ethyl-4-hydroxy-3-methylpyridine serves as an excellent model system for studying enzyme-substrate interactions. The nitrogen atom and hydroxymethyl group provide multiple sites for binding interactions with enzymes or receptors, allowing researchers to probe mechanisms of action at a molecular level. This information is crucial for designing drugs that are both effective and well-tolerated by patients. By understanding how this compound interacts with biological targets, scientists can make informed decisions about how to modify its structure to improve its therapeutic potential.

The industrial relevance of 2-Ethyl-4-hydroxy-3-methylpyridine extends beyond academic research into pharmaceutical applications. Its use as an intermediate in synthesizing more complex chemicals has implications for the fine chemical industry as well. Companies specializing in custom synthesis often include this compound in their catalogues due to its utility as a building block for various products. The demand for high-quality starting materials like 1806294-06-3 underscores its importance in modern chemical manufacturing processes.

In conclusion,2-Ethyl-4-hydroxy-3-methylpyridine (CAS No. 1806294-06-3) is a versatile and promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it an ideal candidate for further exploration as a scaffold for drug discovery efforts targeting various diseases. As synthetic methodologies continue to advance and our understanding of biological systems deepens,this molecule is likely to play an increasingly important role in the development of new therapies that address unmet medical needs.